![molecular formula C19H20BrNO4 B5205427 4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine](/img/structure/B5205427.png)
4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine, also known as BMBM, is a synthetic compound used in scientific research. It belongs to the class of benzoylmorpholine derivatives and has been studied for its potential pharmacological applications.
Mechanism of Action
The mechanism of action of 4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication and repair. This compound may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. This compound has also been shown to have antioxidant activity and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Another advantage is that it has been shown to have a number of potential pharmacological applications. However, a limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine. One direction is to further investigate its mechanism of action, which may provide insights into its potential pharmacological applications. Another direction is to study its effects in vivo, using animal models of cancer and inflammation. Additionally, it may be possible to modify the structure of this compound to improve its pharmacological properties, such as its potency and selectivity.
Synthesis Methods
The synthesis of 4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine involves a multi-step process that starts with the reaction of 3-bromo-4-methoxybenzaldehyde with benzylamine to form the corresponding Schiff base. This is followed by the reduction of the Schiff base with sodium borohydride to give the corresponding amine. The amine is then reacted with 4-chloro-3-nitrobenzoic acid to form the corresponding ester. The final step involves the cyclization of the ester with morpholine in the presence of a base to give this compound.
Scientific Research Applications
4-[4-(benzyloxy)-3-bromo-5-methoxybenzoyl]morpholine has been studied for its potential pharmacological applications. It has been shown to have antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages.
properties
IUPAC Name |
(3-bromo-5-methoxy-4-phenylmethoxyphenyl)-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrNO4/c1-23-17-12-15(19(22)21-7-9-24-10-8-21)11-16(20)18(17)25-13-14-5-3-2-4-6-14/h2-6,11-12H,7-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJNGOSHFSDBEPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C(=O)N2CCOCC2)Br)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.